Cas no 1804424-84-7 (3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro-)

3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro-, is a fluorinated nitro-substituted pyridine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluoromethyl and fluoro groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The nitro group offers reactivity for further functionalization, enabling the synthesis of diverse bioactive compounds. Its structural features suggest utility in the development of enzyme inhibitors or antimicrobial agents. The compound’s well-defined purity and consistent synthesis route ensure reliability for research applications. Its unique substitution pattern provides distinct electronic and steric properties, facilitating targeted molecular interactions in complex chemical systems.

3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- structure

1804424-84-7 structure

Product Name:3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro-

CAS No:1804424-84-7

MF:C₇H₆F₃N₃O₂

MW:221.136651515961

CID:5211096

Update Time:2025-10-15

3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro-
- Inchi： 1S/C7H6F3N3O2/c8-6(9)4-5(13(14)15)3(1-11)2-12-7(4)10/h2,6H,1,11H2
- InChI Key： OXNFKGURVJFGRZ-UHFFFAOYSA-N
- SMILES： C1=NC(F)=C(C(F)F)C([N+]([O-])=O)=C1CN

3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029033393-250mg	5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-nitropyridine	1804424-84-7	95%	250mg	$1,058.40	2022-04-02
Alichem	A029033393-500mg	5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-nitropyridine	1804424-84-7	95%	500mg	$1,786.10	2022-04-02
Alichem	A029033393-1g	5-(Aminomethyl)-3-(difluoromethyl)-2-fluoro-4-nitropyridine	1804424-84-7	95%	1g	$3,126.60	2022-04-02

3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- Related Literature

1. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro-

3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- (CAS No. 1804424-84-7): A Comprehensive Overview

3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- (CAS No. 1804424-84-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive pyridine core and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

The chemical structure of 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- is defined by a pyridine ring substituted with a methylamine group at the 3-position, a difluoromethyl group at the 5-position, a fluoro group at the 6-position, and a nitro group at the 4-position. This intricate arrangement of functional groups imparts unique properties to the molecule, making it an attractive candidate for various chemical and biological studies.

The synthesis of 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- involves several steps and can be achieved through different synthetic routes. One common approach is the sequential functionalization of a pyridine derivative. The initial step typically involves the introduction of the nitro group at the 4-position, followed by the addition of the fluoro and difluoromethyl groups at the 6- and 5-positions, respectively. Finally, the methylamine group is introduced at the 3-position to complete the synthesis. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound.

In terms of biological activities, 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The pharmacological profile of 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- has been extensively studied using both in vitro and in vivo models. In vitro studies have shown that it can effectively inhibit the proliferation of cancer cells by interfering with key signaling pathways. In vivo studies using animal models have further confirmed its therapeutic potential, with observed reductions in tumor growth and inflammation.

Recent research has also focused on optimizing the pharmacokinetic properties of 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro-. Efforts are underway to improve its solubility, stability, and bioavailability through structural modifications and formulation strategies. These optimizations are crucial for advancing the compound into clinical trials and ultimately into therapeutic use.

The safety profile of 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- is another important aspect being investigated. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand any potential side effects or long-term safety concerns.

In conclusion, 3-Pyridinemethanamine, 5-(difluoromethyl)-6-fluoro-4-nitro- (CAS No. 1804424-84-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis methods, biological activities, and pharmacological properties will undoubtedly contribute to advancing our understanding and utilization of this compound in various medical fields.